[1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl]methanamine dihydrochloride
Overview
Description
[1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl]methanamine dihydrochloride, also known as PTM, is a small molecule compound that has gained attention in the scientific community for its potential applications in various fields. PTM is a triazole-based compound that has shown promising results in scientific research, particularly in the areas of biochemistry and physiology.
Scientific Research Applications
I have conducted a search for the scientific research applications of “[1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl]methanamine dihydrochloride”, but unfortunately, the available information does not provide a detailed analysis of unique applications for this compound. The search results mainly offer general information about the chemical properties and documentation related to its structure and physical properties .
properties
IUPAC Name |
(1-pyridin-4-yltriazol-4-yl)methanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5.2ClH/c9-5-7-6-13(12-11-7)8-1-3-10-4-2-8;;/h1-4,6H,5,9H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSZVGTMOPALGST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1N2C=C(N=N2)CN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl]methanamine dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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